Cas no 828270-65-1 (Benzene, 1-fluoro-4-methyl-2-(methylsulfonyl)-)
828270-65-1 structure
Product Name:Benzene, 1-fluoro-4-methyl-2-(methylsulfonyl)-
CAS No:828270-65-1
MF:C8H9FO2S
MW:188.219264745712
CID:681582
PubChem ID:21575243
Update Time:2025-04-19
Benzene, 1-fluoro-4-methyl-2-(methylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-fluoro-4-methyl-2-(methylsulfonyl)-
- 1-fluoro-4-methyl-2-methylsulfonylbenzene
- VSYXOFJZQHGRIS-UHFFFAOYSA-N
- 828270-65-1
- 1-FLUORO-4-METHYL-2-(METHYLSULFONYL)BENZENE
- SCHEMBL2642188
- DTXSID80615994
- 1-Fluoro-2-(methanesulfonyl)-4-methylbenzene
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- Inchi: 1S/C8H9FO2S/c1-6-3-4-7(9)8(5-6)12(2,10)11/h3-5H,1-2H3
- InChI Key: VSYXOFJZQHGRIS-UHFFFAOYSA-N
- SMILES: S(C)(C1C(=CC=C(C)C=1)F)(=O)=O
Computed Properties
- Exact Mass: 188.03072886g/mol
- Monoisotopic Mass: 188.03072886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 42.5Ų
Benzene, 1-fluoro-4-methyl-2-(methylsulfonyl)- Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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